Cas no 59180-97-1 (Thiourea, N-methyl-N'-(5-methyl-2-pyridinyl)-)

• Product Name: Thiourea, N-methyl-N'-(5-methyl-2-pyridinyl)-
• CAS No: 59180-97-1
• MF: C₈H₁₁N₃S
• MW: 181.258039712906
• CID: 339572
• PubChem ID: 19686098
• Update Time: 2025-04-19

Thiourea, N-methyl-N'-(5-methyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-methyl-N'-(5-methyl-2-pyridinyl)-
• 1-methyl-3-(5-methylpyridin-2-yl)thiourea
• 59180-97-1
• AKOS003721973
• SLSLGDWMIZIHEF-UHFFFAOYSA-N
• 1-(5-Methyl-2-pyridyl)-3-methylthiourea
• DTXSID30599194
• SCHEMBL11485382
• N-Methyl-N'-(5-methylpyridin-2-yl)thiourea

• Inchi： 1S/C8H11N3S/c1-6-3-4-7(10-5-6)11-8(12)9-2/h3-5H,1-2H3,(H2,9,10,11,12)
• InChI Key： SLSLGDWMIZIHEF-UHFFFAOYSA-N
• SMILES： S=C(NC)NC1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 181.06753
• Monoisotopic Mass: 181.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69Ų

Experimental Properties

• PSA: 36.95